Cas no 2229362-99-4 (methyl 5-(3-bromopropyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(3-bromopropyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2229362-99-4
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• CID: 6304409
• PubChem ID: 165792030
• Update Time: 2025-05-19

methyl 5-(3-bromopropyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-bromopropyl)-1-methyl-1H-pyrazole-4-carboxylate
• EN300-1936027
• 2229362-99-4

• Inchi： 1S/C9H13BrN2O2/c1-12-8(4-3-5-10)7(6-11-12)9(13)14-2/h6H,3-5H2,1-2H3
• InChI Key： OBGDXCTVFWRGRY-UHFFFAOYSA-N
• SMILES： BrCCCC1=C(C(=O)OC)C=NN1C

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 5-(3-bromopropyl)-1-methyl-1H-pyrazole-4-carboxylate

Research Brief on Methyl 5-(3-bromopropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2229362-99-4)

Methyl 5-(3-bromopropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS: 2229362-99-4) is a specialized pyrazole derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its bromopropyl and carboxylate functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The unique structural features of this compound make it a valuable scaffold for designing novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of methyl 5-(3-bromopropyl)-1-methyl-1H-pyrazole-4-carboxylate as a precursor in the synthesis of selective JAK2 inhibitors. The study highlighted the compound's efficacy in forming key intermediates that exhibit high binding affinity to JAK2, a kinase implicated in myeloproliferative disorders. The synthetic route involving this compound demonstrated improved yield and purity compared to traditional methods, underscoring its utility in pharmaceutical manufacturing.

Another significant application of this compound was reported in a 2024 ACS Chemical Biology article, where it was used to develop a series of anti-inflammatory agents targeting the NLRP3 inflammasome. The bromopropyl moiety of the compound facilitated the introduction of additional pharmacophores, enhancing the inhibitory activity against NLRP3. This research opens new avenues for treating inflammatory diseases such as gout and Alzheimer's disease, where NLRP3 dysregulation plays a critical role.

Recent advancements in synthetic methodologies have also focused on optimizing the production of methyl 5-(3-bromopropyl)-1-methyl-1H-pyrazole-4-carboxylate. A 2023 Organic Process Research & Development paper described a scalable and environmentally friendly synthesis route using flow chemistry. This approach not only reduced the use of hazardous solvents but also improved the overall efficiency of the process, making it more suitable for industrial-scale production.

Despite its promising applications, challenges remain in the widespread adoption of this compound. Issues such as stability under physiological conditions and potential off-target effects need to be addressed in future studies. However, the growing body of research underscores the potential of methyl 5-(3-bromopropyl)-1-methyl-1H-pyrazole-4-carboxylate as a key player in the development of next-generation therapeutics. Continued exploration of its chemical properties and biological activities will likely yield further breakthroughs in the coming years.